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Compound of Interest

Compound Name: 2-Hydroxyadipic acid

Cat. No.: B108492 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxyadipic Acid
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 2-Hydroxyadipic acid. It is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification
2-Hydroxyadipic acid presents several health hazards that require strict adherence to safety

protocols. It is harmful if swallowed, causes skin and serious eye irritation, and may lead to

respiratory irritation.[1]

Hazard Classification GHS Code Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety when handling 2-Hydroxyadipic acid.

Protection Type Recommended Equipment
Specifications and
Remarks

Eye and Face Protection
Safety goggles with side-

shields

Must be worn at all times. A

face shield may be necessary

if there is a significant splash

risk.[1][2]

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended for handling

acids.[3][4] Always inspect

gloves for integrity before use.

Body Protection
Impervious clothing /

Laboratory coat

A fully buttoned lab coat is the

minimum requirement. For

larger quantities, chemical-

resistant clothing is advised.[1]

[2]

Respiratory Protection Suitable respirator

Use in a well-ventilated area. If

dust or aerosols are likely to be

generated, a NIOSH-approved

respirator (e.g., N95) is

required.[1][2][3]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Experimental Protocol: Step-by-Step Handling
Procedure

Preparation:
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Ensure a safety shower and eyewash station are accessible and functional.[1]

Work within a certified chemical fume hood or a well-ventilated area.[1][2]

Don all required PPE as specified in the table above.

Have spill cleanup materials readily available.

Handling:

Avoid the formation of dust and aerosols.[1]

Avoid breathing any dust, fumes, or vapors.[1]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly with soap and water after handling the substance.[1][2]

Keep the container tightly closed when not in use.[1][2]

Storage:

Store in a cool, dry, and well-ventilated area.[1][2]

Recommended storage for the powder form is at -20°C for long-term stability (up to 3

years).[1]

Keep away from incompatible materials such as strong oxidizing agents.[2]

Waste Disposal Plan
Collection:

Collect all 2-Hydroxyadipic acid waste, including contaminated consumables, in a

designated, properly labeled, and sealed hazardous waste container.

Spill Decontamination:

In case of a spill, wear full PPE.[1]
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Contain the spill and prevent it from entering drains or water courses.[1]

For liquid spills, absorb with an inert, non-combustible material like diatomite or a universal

binder.[1]

For solid spills, carefully sweep or scoop the material into the waste container, avoiding

dust generation.[2]

Decontaminate the spill area and equipment by scrubbing with alcohol.[1]

Final Disposal:

Dispose of the waste container and its contents in accordance with all local, state, and

federal regulations.[1][5] Do not dispose of it down the drain.

Emergency Procedures: First-Aid Measures
Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.[1][2] Seek

immediate medical attention.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse.[1][2] If skin

irritation persists, seek medical attention.[2]

Inhalation

Move the affected person to fresh air and keep

them in a position comfortable for breathing.[1] If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth

thoroughly with water.[1] Never give anything by

mouth to an unconscious person. Seek

immediate medical attention.[1]
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Workflow for Safe Handling and Disposal

1. Preparation Phase

2. Handling Phase

3. Disposal & Cleanup

Emergency Response

Don Required PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
(Fume Hood, Eyewash Station)

Ready Spill Kit

Use in Ventilated Area
(Avoid Dust/Aerosol)

Wash Hands After Use Spill Occurs Personal Exposure

Collect Waste in
Labeled Container

Dispose via Approved
Hazardous Waste Stream

End of Operation

Follow Spill
Protocol

Follow First-Aid
Protocol & Seek
Medical Attention

Start Handling
2-Hydroxyadipic Acid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

